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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the research trends
related to guanylurea phosphate (GUP). It covers the core aspects of its synthesis, chemical
properties, and evolving applications, with a focus on quantitative data, detailed experimental
methodologies, and visual representations of key processes and relationships. This document
Is intended to serve as a valuable resource for professionals in research, science, and drug
development, offering a structured and detailed understanding of the current state of GUP
research.

Chemical Properties and Characterization

Guanylurea phosphate (CAS No: 17675-60-4), with the chemical formula C2H9N4O5P and a
molecular weight of 200.09, is a white crystalline solid.[1][2] Its molecular structure incorporates
both guanidine and phosphate groups, which contribute to its distinct chemical behavior and
reactivity.[1]

Physical and Chemical Properties:
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Property Value References
Molecular Formula C2H9N405P [1]

Molecular Weight 200.09 g/mol [1]
Appearance White crystalline powder [2][3]

Melting Point 178-182 °C[1][4], 184 °C[5] [11[41[5]
Water Solubility 91.6 g/L at 20 °C [1]

Purity > 98.0%[5][6], 99% min[3] [31[5][6]
Thermal Stability j;zbolce: P to approximately [7]

Guanylurea phosphate's thermal decomposition is a critical aspect of its functionality,
particularly in its application as a flame retardant.[7] Decomposition begins around 180°C,
leading to the cleavage of phosphate and urea groups and the release of non-combustible
gases like ammonia (NHs) and carbon dioxide (COz2).[7] This process is followed by the
formation of polyguanidine and polyphosphoric acid.[7]

Synthesis of Guanylurea Phosphate

The most prevalent and industrially significant method for synthesizing guanylurea phosphate
involves the reaction of dicyandiamide with phosphoric acid in an aqueous medium.[7] This
method is favored for its simplicity, mild reaction conditions, and high yield.[7]

Experimental Protocol: Synthesis from Dicyandiamide and Phosphoric Acid

This protocol is a generalized procedure based on available literature. Specific parameters may
be optimized for desired yield and purity.

Materials:
e Dicyandiamide

e Phosphoric acid
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e Purified water
Procedure:
e Mixing: Dicyandiamide and purified water are mixed in a reaction vessel.

e Heating and Dissolution: The mixture is heated to a temperature range of 80-100°C with
stirring until the dicyandiamide is completely dissolved.[7][8]

o Acid Addition: Phosphoric acid is added dropwise to the dicyandiamide solution. The rate of
addition is controlled to manage the reaction exotherm.

o Reaction: The reaction mixture is maintained at an elevated temperature (e.g., 80—100°C) for
a period ranging from several hours to 24 hours to ensure the reaction proceeds to
completion (at least 95%).[7]

o Crystallization: The solution is then cooled to allow for the crystallization of guanylurea
phosphate.

« |solation and Drying: The resulting crystals are isolated by filtration or centrifugation, washed,
and then dried to yield the final product.[8]

e Mother Liquor Recycling: To improve yield and reduce waste, the mother liquor from the
centrifugation/filtration step can be recycled in subsequent batches.[7][8]

Logical Flow of Guanylurea Phosphate Synthesis
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Caption: Workflow for the synthesis of guanylurea phosphate.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of
guanylurea phosphate due to its versatility and sensitivity.[7][9]

Experimental Protocol: HPLC Analysis of Guanylurea Phosphate
This protocol is based on a reverse-phase HPLC method.
Instrumentation:

o HPLC system with a UV detector or Mass Spectrometer (MS).

Chromatographic Conditions:
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Column: Primesep 100 mixed-mode stationary phase column (e.g., 4.6 x 150 mm, 5 um).[9]
[10]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acidic buffer such as
phosphoric acid or sulfuric acid.[9] For MS compatibility, formic acid is used instead of
phosphoric or sulfuric acid.[9]

Flow Rate: Typically 1.0 ml/min.[9][11]
Detection: UV at 200 nm.[9][11]

Sample Preparation: Guanylurea phosphate standard or sample is dissolved in water (e.g.,
0.2 mg/ml).[9][11]

Purity validation post-synthesis often involves HPLC coupled with mass spectrometry (MS) to

confirm the molecular integrity of the compound.[7]

Research Trends and Applications

Research on guanylurea phosphate has evolved from its initial recognition as a flame

retardant to encompass a broader range of applications.

4.1. Flame Retardant

GUP is a highly effective flame retardant, particularly for cellulosic materials such as wood,

paper, and textiles.[3][7][12] Its mechanism involves several key actions upon heating:

» Dehydration and Char Formation: GUP facilitates the dehydration of the material to form a

protective char layer on the surface, which insulates the underlying material from heat and
reduces the release of flammable volatiles.[3][7]

Release of Non-combustible Gases: The decomposition of GUP releases non-combustible
gases like ammonia and nitrogen, which dilute the flammable gases produced during
combustion.[7]

Synergistic Effects: The flame-retardant performance of GUP can be enhanced through
synergistic combinations with other compounds like boric acid (BA) and ammonium
polyphosphate (APP).[7][13]
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Mechanism of Flame Retardancy on Cellulosic Material
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Caption: Proposed mechanism of GUP as a flame retardant.

Quantitative Flame Retardancy Data:

Material Treatment Parameter Result Reference

Reduction from
454.8 t0 264.9 [14][15]
kW/m?2

Furfurylated Pine ~ GUP-furfuryl Heat Release
Wood alcohol Rate (HRR2)

4.2. Agriculture

With its high nitrogen and phosphorus content, GUP has been investigated as a potential slow-
release fertilizer.[7][9][10][16] This application leverages the gradual breakdown of the
compound in the soil to provide a sustained supply of essential nutrients to plants.[9][10][16] It
can be used in the formulation of various fertilizer types, including monoammonium phosphate
and diammonium phosphate.[16]

4.3. Environmental Science

A significant area of recent research has focused on guanylurea as a primary and persistent

environmental transformation product of metformin, a widely prescribed antidiabetic drug.[7]

[11][17] This has driven the development of sensitive analytical methods for its detection and
quantification in environmental samples.[7][18]

4.4. Other Applications

o Chemical Synthesis: GUP serves as a precursor in various chemical syntheses for the
production of more complex molecules, including pharmaceuticals and agrochemicals.[1][9]
[10]

o Crystal Engineering: The hydrogen-bonding capabilities of the guanylurea moiety make it a
subject of interest for designing and synthesizing crystalline materials with specific
properties.[7][9]

e Intumescent Coatings: GUP is used in intumescent fire-retardant coatings.[19]
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Logical Relationship of GUP's Structure to its Applications
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Caption: Structure-application relationships of GUP.

Future Outlook

The versatility of guanylurea phosphate continues to drive research into new applications and
the optimization of existing ones. Future research is likely to focus on:

» Developing more environmentally friendly and efficient synthesis routes.
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e Enhancing the performance of GUP-based flame retardants through novel synergistic
formulations and encapsulation techniques to improve leach resistance.[7][15]

o Conducting detailed studies on the agronomic effectiveness and environmental fate of GUP
as a slow-release fertilizer.

o Exploring its potential in medicinal chemistry and materials science as a versatile building
block.[7]

This technical guide consolidates the current knowledge on guanylurea phosphate, providing
a solid foundation for researchers, scientists, and professionals in drug development to build
upon in their future work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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